Cas no 72776-05-7 (benzyl (2S)-4-oxoazetidine-2-carboxylate)

• Product Name: benzyl (2S)-4-oxoazetidine-2-carboxylate
• CAS No: 72776-05-7
• Molecular Formula: C₁₁H₁₁NO₃
• Molecular Weight: 205.2099
• MDL: MFCD00798164
• CID: 59380
• PubChem ID: 24870544

benzyl (2S)-4-oxoazetidine-2-carboxylate Properties

Names and Identifiers

• (S)-Benzyl 4-oxoazetidine-2-carboxylate
• Benzyl (S)-4-oxo-2-azetidinecarboxylate
• (S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE
• benzyl (2S)-4-oxoazetidine-2-carboxylate
• Benzyl (S)-(?)-4-oxo-2-azetidinecarboxylate
• Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate
• 2-Azetidinecarboxylic acid, 4-oxo-, phenylmethyl ester, (2S)-
• phenylmethyl (2S)-4-oxoazetidine-2-carboxylate
• BENZYL (S)-4-OXOAZETIDINE-2-CARBOXYLATE
• PubChem8706
• (S)-benzyl4-oxoazetidine-2-carboxylate
• WGLLBHSIXLWVFU-VIFPVBQESA-N
• AKOS000280692
• AE-641/08488035
• 72776-05-7
• AKOS005259568
• MFCD00798164
• FD15011
• Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, 97%
• AS-64296
• AM20041085
• SCHEMBL6866934
• DTXSID50352046
• A9441
• CS-0038817
• (S)-benzyl 4-oxo-2-azetidine-carboxylate
• AC-7731
• (s)-4-(benzyloxycarbonyl)-2-azetidinone

• MDL： MFCD00798164
• InChIKey： WGLLBHSIXLWVFU-VIFPVBQESA-N
• Inchi： 1S/C11H11NO3/c13-10-6-9(12-10)11(14)15-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)/t9-/m0/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@]1([H])C([H])([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 205.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.07389321g/mol
• Heavy Atom Count: 15
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• LogP: 0.94710
• PSA: 55.40000
• Melting Point: 137-140 °C (lit.)
• Specific Rotation: -42.5 º (c=3, CHCl3)
• Optical Activity: [α]21/D −44°, c = 3.3 in chloroform

benzyl (2S)-4-oxoazetidine-2-carboxylate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

benzyl (2S)-4-oxoazetidine-2-carboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%